N-(3-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-(3-fluorophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H13FN2O2/c1-11-15(16(20-22-11)12-6-3-2-4-7-12)17(21)19-14-9-5-8-13(18)10-14/h2-10H,1H3,(H,19,21)
• InChI Key: UWWMVIRDUKBPEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol

Description

The study of N-substituted isoxazole carboxamides and related compounds has been a topic of interest due to their diverse biological activities and potential applications in medicinal chemistry. Isoxazole derivatives are known for their roles in pharmaceuticals, with various substitutions on the isoxazole ring influencing their physical, chemical, and biological properties.

Synthesis Analysis

Isoxazole derivatives are typically synthesized through cyclization reactions involving hydroxylamine and β-dicarbonyl compounds or by the 1,3-dipolar cycloaddition of nitrile oxides to alkenes. The synthesis routes vary depending on the substituents and desired products. For instance, the synthesis of pyrazole derivatives, which share similarities with isoxazole compounds, involves specific routes that support the identification and characterization of the target compound (McLaughlin et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various receptors and enzymes in the body .

Mode of Action

Based on its structural similarity to other compounds, it may interact with its targets through a variety of mechanisms, such as competitive inhibition, allosteric modulation, or covalent modification .

Biochemical Pathways

Similar compounds have been known to influence various biochemical pathways, including those involved in signal transduction, metabolic processes, and cellular proliferation .

Pharmacokinetics

Similar compounds have been shown to have diverse pharmacokinetic profiles, influenced by factors such as molecular size, lipophilicity, and the presence of functional groups .

Result of Action

Similar compounds have been known to induce a range of effects at the molecular and cellular levels, including changes in gene expression, modulation of enzymatic activity, and alterations in cellular signaling pathways .

Action Environment

The action, efficacy, and stability of N-(3-fluorophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide can be influenced by various environmental factors. These may include the pH and temperature of the biological environment, the presence of other interacting molecules, and the specific characteristics of the target cells or tissues .

Safety and Hazards

The safety and hazards associated with such a compound would depend on factors like its reactivity, toxicity, and potential for causing harm to humans or the environment. It’s important to handle all chemicals with appropriate safety precautions.